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Compound of Interest

Compound Name: Dimethyl Phthalate-13C2

cat. No.: B584817

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl Phthalate-13C2 (DMP-13C2) is the isotopically labeled form of Dimethyl Phthalate
(DMP), a ubiquitous compound used extensively as a plasticizer, in cosmetics, and as an insect
repellent.[1][2] The incorporation of two carbon-13 isotopes into the methyl ester groups
provides a valuable tool for researchers in various fields, particularly in metabolic studies,
environmental analysis, and as an internal standard for quantitative analysis. This guide
provides an in-depth overview of the technical aspects of Dimethyl Phthalate-13C2, including
its chemical properties, synthesis, metabolic fate, and its role in endocrine disruption signaling
pathways.

Chemical and Physical Properties

Dimethyl Phthalate-13C2 is chemically identical to its unlabeled counterpart, with the
exception of the isotopic enrichment. This subtle difference in mass allows for its distinction in
mass spectrometry-based analytical methods.
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Property Value Reference

Chemical Name Dimethyl Phthalate-13C2 [1112]

Synonyms 1,2-B-enzenedicarboxylic acid,
1,2-di(methyl-13C) ester

CAS Number 1346598-73-9 [1]12113]

Molecular Formula Cs13C2H1004 [2][4]

Molecular Weight 196.17 g/mol [2][4]

Appearance Colorless oily liquid

Storage 2-8°C Refrigerator

Synthesis of Dimethyl Phthalate-13C2

The synthesis of Dimethyl Phthalate-13C2 typically involves the esterification of phthalic
anhydride with 13C-labeled methanol. This method ensures the specific incorporation of the
carbon-13 isotopes into the methyl ester groups of the phthalate molecule.

lllustrative Synthesis Workflow

Synthesis of Dimethyl Phthalate-13C2

Esterification Reaction

Phthalic Anhydride

Purification
(e.g., Distillation, Chromatography)

Reaction Vessel
(Acid Catalyst, Heat)

Crude Dimethyl Phthalate-13C2 |—>

Dimethyl Phthalate-13C2

Methanol (33CHsOH)
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Caption: A generalized workflow for the synthesis of Dimethyl Phthalate-13C2.

Experimental Protocol: Esterification of Phthalic
Anhydride with **C-Methanol

This protocol is a representative example and may require optimization based on specific
laboratory conditions and desired purity.

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine phthalic anhydride (1 equivalent) and a slight excess of 13C-labeled methanol
(2.2 equivalents).

o Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as sulfuric acid or
p-toluenesulfonic acid (e.g., 0.05 equivalents).

o Reaction: Heat the mixture to reflux with continuous stirring. The reaction progress can be
monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the
acid catalyst with a mild base, such as a saturated sodium bicarbonate solution.

o Extraction: Extract the product into an organic solvent like diethyl ether or dichloromethane.
Wash the organic layer with brine and dry over anhydrous sodium sulfate.

 Purification: Remove the solvent under reduced pressure. The crude product can be purified
by vacuum distillation or column chromatography on silica gel to yield pure Dimethyl
Phthalate-13C2.

Analytical Characterization

The purity and isotopic enrichment of Dimethyl Phthalate-13C2 are critical for its use as an
internal standard and in metabolic studies. These parameters are typically determined using
mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Mass Spectrometry
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Mass spectrometry is used to confirm the molecular weight and determine the isotopic
enrichment of the labeled compound. The mass spectrum of Dimethyl Phthalate-13C2 will
show a molecular ion peak at m/z 196, which is two mass units higher than that of the
unlabeled dimethyl phthalate (m/z 194). The fragmentation pattern is expected to be similar to
the unlabeled compound, with characteristic fragments showing a +2 Da shift if they retain both
labeled methyl groups. A common fragment of phthalates is the phthalic anhydride ion at m/z
149; however, for dimethyl phthalate, a prominent fragment is observed at m/z 163,

corresponding to the loss of a methoxy group.[5][6]

m/z (Unlabeled

lon m/z (DMP-13C2) Description
DMP)
[M]*+ 194 196 Molecular lon
Loss of a methoxy
[M-OCHs]* 163 164/165
group
Phthalic anhydride
[C7H403]* 149 149

fragment

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR spectroscopy provides detailed information about the carbon skeleton of the molecule
and is used to confirm the position of the 13C labels. The spectrum of Dimethyl Phthalate-
13C2 will show enhanced signals for the carbons of the methyl ester groups due to the isotopic
enrichment.
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Chemical Shift (5, Expected Chemical

Carbon Atom ppm) (Unlabeled Shift (6, ppm) Multiplicity
DMP) (DMP-13C2)

Carbonyl (C=0) ~167 ~167 Singlet

Aromatic C1, C2 ~132 ~132 Singlet

Aromatic C3, C6 ~129 ~129 Singlet

Aromatic C4, C5 ~129 ~129 Singlet
Singlet (highl

Methyl (-CHs) ~52 ~52 glet (highly
enhanced)

Metabolism of Dimethyl Phthalate

Dimethyl phthalate, a low molecular weight phthalate, undergoes rapid metabolism in the body.
The primary metabolic pathway involves hydrolysis by esterases, predominantly in the
intestines and liver, to its monoester, monomethyl phthalate (MMP).[7][8] MMP is the major
metabolite excreted in the urine. Unlike higher molecular weight phthalates, DMP does not

undergo significant secondary oxidative metabolism.

Metabolic Pathway of Dimethyl Phthalate

Dimethyl Phthalate (DMP) (:Zg?;?e':) Monomethyl Phthalate (MMP) Urinary Excretion

Click to download full resolution via product page

Caption: The primary metabolic pathway of Dimethyl Phthalate (DMP).

Endocrine Disrupting Signaling Pathways

Phthalates are recognized as endocrine-disrupting chemicals (EDCSs) that can interfere with the
body's hormonal systems. The primary mechanisms of action involve interactions with nuclear
receptors, such as the estrogen receptor (ER) and peroxisome proliferator-activated receptors
(PPARS).[7][9]
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Estrogen Receptor Signaling

Phthalates can bind to estrogen receptors (ERa and ER[), mimicking the action of endogenous
estrogens. This can lead to the activation or inhibition of estrogen-responsive genes, potentially

disrupting normal endocrine function.[10][11]
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Caption: Phthalate interference with the estrogen receptor signaling pathway.

PPAR Signaling Pathway

Phthalate metabolites, including MMP, can act as ligands for peroxisome proliferator-activated
receptors (PPARS), particularly PPARa and PPARY.[12][13][14][15] Activation of these
receptors can lead to alterations in lipid metabolism, adipogenesis, and inflammatory
responses.[12][14]
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Phthalate Interaction with PPAR Signaling Pathway
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Caption: Phthalate metabolite activation of the PPAR signaling pathway.

Application: Use as an Internal Standard in GC-MS
Analysis
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Dimethyl Phthalate-13C2 is an ideal internal standard for the quantification of dimethyl
phthalate and other phthalates in various matrices, such as food, beverages, and
environmental samples.[1][16][17][18] The isotopic dilution method, where a known amount of
the labeled standard is added to the sample prior to extraction and analysis, allows for accurate
correction of analyte losses during sample preparation and instrumental analysis.

Experimental Workflow: Quantification of DMP in
Beverages by GC-MS

Workflow for DMP Quantification in Beverages using DMP-13C2

1. Sample Preparation
(Beverage Sample)

l

2. Spiking
(Add known amount of DMP-13C2)

l

3. Liquid-Liquid Extraction
(e.g., with hexane)

l

4. Concentration
(Evaporation of solvent)

6. Data Analysis
(Peak area ratio of DMP/DMP-13C2)

l

7. Quantification
(Calculate DMP concentration)
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Caption: A typical workflow for the quantification of DMP in beverages.

Detailed GC-MS Protocol for Beverage Analysis

This protocol is a composite based on established methods and should be validated for specific
applications.[1][16][18]

 Internal Standard Spiking: To 10 mL of the beverage sample in a glass centrifuge tube, add a
precise volume of a standard solution of Dimethyl Phthalate-13C2 in a suitable solvent
(e.g., 100 pL of a 1 pg/mL solution in methanol).

e Liquid-Liquid Extraction: Add 5 mL of n-hexane to the tube. Vortex vigorously for 2 minutes to
ensure thorough mixing.

o Phase Separation: Centrifuge the mixture at 3000 rpm for 10 minutes to separate the organic
and aqueous layers.

o Extract Collection: Carefully transfer the upper hexane layer to a clean glass vial.

« Concentration: Evaporate the hexane extract to a final volume of approximately 1 mL under
a gentle stream of nitrogen.

e GC-MS Analysis:
o Gas Chromatograph (GC) Conditions:
= Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 um film thickness) or equivalent.
= Injector Temperature: 280°C.

= Oven Temperature Program: Start at 60°C, hold for 1 min, ramp to 280°C at 10°C/min,
and hold for 5 min.

» Carrier Gas: Helium at a constant flow of 1.0 mL/min.

o Mass Spectrometer (MS) Conditions:
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» |onization Mode: Electron lonization (EIl) at 70 eV.
= Acquisition Mode: Selected lon Monitoring (SIM).
= lons to Monitor:
» Dimethyl Phthalate (DMP): m/z 163 (quantification), 194 (qualifier).

» Dimethyl Phthalate-13C2 (DMP-13C2): m/z 165 (quantification), 196 (qualifier).

e Quantification: Create a calibration curve by analyzing a series of standards containing
known concentrations of unlabeled DMP and a fixed concentration of DMP-13C2. Plot the
ratio of the peak area of DMP to the peak area of DMP-13C2 against the concentration of
DMP. Determine the concentration of DMP in the sample by comparing its peak area ratio to
the calibration curve.

Conclusion

Dimethyl Phthalate-13C2 is an indispensable tool for researchers studying the environmental
fate, metabolism, and toxicology of phthalates. Its use as an internal standard in isotopic
dilution mass spectrometry provides a robust and accurate method for the quantification of
dimethyl phthalate in complex matrices. Furthermore, its application in metabolic studies allows
for the precise tracing of the biotransformation of this common environmental contaminant.
Understanding the synthesis, analytical characterization, and applications of Dimethyl
Phthalate-13C2 is crucial for advancing research in environmental science, toxicology, and
drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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